Cas no 143999-85-3 (2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one)
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[(2-methylphenoxy)acetyl]-
- 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
- Ethanone, 2-(2-methylphenoxy)-1-(1-piperazinyl)-
- 143999-85-3
- TFA99985
- AKOS000170303
- CS-0259405
- 2-(2-methylphenoxy)-1-piperazin-1-ylethanone
- G25352
- Z316171430
- EN300-73222
-
- Inchi: 1S/C13H18N2O2/c1-11-4-2-3-5-12(11)17-10-13(16)15-8-6-14-7-9-15/h2-5,14H,6-10H2,1H3
- InChI Key: WMWXCDQYAOXPGE-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCNCC1)COC1=CC=CC=C1C
Computed Properties
- Exact Mass: 234.136827821Da
- Monoisotopic Mass: 234.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 416.0±45.0 °C at 760 mmHg
- Flash Point: 205.4±28.7 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355655-25mg |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M355655-50mg |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M355655-250mg |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-73222-0.05g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 0.05g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-73222-0.1g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 0.1g |
$98.0 | 2025-03-21 | |
| Enamine | EN300-73222-0.25g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 0.25g |
$142.0 | 2025-03-21 | |
| Enamine | EN300-73222-0.5g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 0.5g |
$271.0 | 2025-03-21 | |
| Enamine | EN300-73222-1.0g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 1.0g |
$371.0 | 2025-03-21 | |
| Enamine | EN300-73222-2.5g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 2.5g |
$726.0 | 2025-03-21 | |
| Enamine | EN300-73222-5.0g |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one |
143999-85-3 | 95.0% | 5.0g |
$1075.0 | 2025-03-21 |
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
Recent Advances in the Study of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one (CAS: 143999-85-3)
The compound 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one (CAS: 143999-85-3) has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological applications. This molecule, characterized by its unique structural features, has been explored for its interactions with various biological targets, particularly in the central nervous system (CNS). Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic uses, making it a subject of considerable interest in drug discovery and development.
A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one, highlighting improvements in yield and purity through novel catalytic methods. The research emphasized the compound's role as a precursor in the development of serotonin receptor modulators, which are critical in treating psychiatric disorders such as depression and anxiety. The study also reported preliminary in vitro data showing high affinity for 5-HT1A receptors, suggesting its potential as a lead compound for further optimization.
In addition to its CNS applications, recent investigations have explored the antimicrobial properties of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's piperazine moiety enhances membrane penetration, contributing to its bactericidal effects. These findings open new avenues for developing antibiotics targeting resistant bacterial strains.
Pharmacokinetic studies of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one have also advanced, with a 2023 European Journal of Pharmaceutical Sciences publication reporting its metabolic stability and bioavailability in rodent models. The compound exhibited favorable absorption and distribution profiles, with minimal hepatic clearance, suggesting suitability for oral administration. However, researchers noted the need for further toxicological assessments to ensure safety in clinical applications.
Ongoing research is exploring the compound's potential in oncology. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that derivatives of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one exhibit inhibitory effects on specific kinase pathways involved in cancer cell proliferation. These findings, though early-stage, highlight the versatility of this chemical scaffold in addressing diverse therapeutic challenges.
In conclusion, 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one (CAS: 143999-85-3) represents a promising multifunctional compound with applications ranging from CNS disorders to infectious diseases and cancer. Continued research into its structure-activity relationships and mechanism of action will be crucial for translating these discoveries into clinical benefits. The compound's adaptability and demonstrated bioactivity underscore its value as a focus area in contemporary medicinal chemistry research.
143999-85-3 (2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)